methyl 2-{[(2-methoxyphenoxy)acetyl]amino}-4-methyl-1,3-thiazole-5-carboxylate

• IUPAC Name: methyl 2-[[2-(2-methoxyphenoxy)acetyl]amino]-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C15H16N2O5S/c1-9-13(14(19)21-3)23-15(16-9)17-12(18)8-22-11-7-5-4-6-10(11)20-2/h4-7H,8H2,1-3H3,(H,16,17,18)
• InChI Key: GSYFWKHFAUJIKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)COC2=CC=CC=C2OC)C(=O)OC
• Molecular Formula: C15H16N2O5S
• Molecular Weight: 336.4 g/mol

Description

“Methyl 2-{[(2-methoxyphenoxy)acetyl]amino}-4-methyl-1,3-thiazole-5-carboxylate” is a chemical compound with the linear formula C16H18N2O5S. It is part of a class of organic medicinal compounds known as 2-aminothiazoles. These compounds are utilized as starting materials for the synthesis of diverse range of heterocyclic analogues with promising therapeutic roles.

Molecular Structure Analysis

The molecular structure of “methyl 2-{[(2-methoxyphenoxy)acetyl]amino}-4-methyl-1,3-thiazole-5-carboxylate” is characterized by the presence of a thiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. The compound also contains functional groups such as ester (C=O), methoxy (OCH3), and amine (NH2) groups.

Scientific Research Applications

Antimicrobial Agents

Compounds with a 1,3,4-thiadiazole structure, which is similar to the 1,3-thiazole structure in the compound , have been synthesized and evaluated as potent antimicrobial agents. They have shown significant activity against E. coli, B. mycoides, and C. .

Antiviral Activity

Indole derivatives, which share some structural similarities with your compound, have shown antiviral activity. .

Synthesis of Other Compounds

The compound could potentially be used as a starting material or intermediate in the synthesis of other complex compounds. .

Industrial Applications

.

Pharmaceutical Applications

.

Mechanism of Action

Target of Action

Methyl 2-{[(2-methoxyphenoxy)acetyl]amino}-4-methyl-1,3-thiazole-5-carboxylate is a derivative of thiazole . Thiazole derivatives have been found to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . .

Mode of Action

It’s known that thiazole derivatives can interact with various biological targets due to their diverse biological activities . For instance, some thiazole derivatives have been found to inhibit the enzyme UDP-N-acetylmuramate/l-alanine ligase, which is involved in bacterial cell wall synthesis .

Biochemical Pathways

Given the diverse biological activities of thiazole derivatives, it can be inferred that multiple biochemical pathways could potentially be affected .

Result of Action

Thiazole derivatives have been found to exhibit a range of biological effects, including antimicrobial and antifungal activities .